Cas no 1363381-92-3 (3-(hydroxymethyl)pyrrolidin-3-ol)

• Product Name: 3-(hydroxymethyl)pyrrolidin-3-ol
• CAS No: 1363381-92-3
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD22393911
• CID: 2134886
• PubChem ID: 71649879
• Update Time: 2025-07-23

3-(hydroxymethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-Pyrrolidinemethanol
• 3-Hydroxy-3-(hydroxymethyl)pyrrolidine
• 3-(hydroxymethyl)pyrrolidin-3-ol
• SCHEMBL16553599
• EN300-252521
• P13142
• PB38183
• 3-(HYDROXYMETHYL)-3-PYRROLIDINOL
• DA-23563
• DTXSID201303528
• SB20347
• AKOS024047171
• BS-12558
• CS-0057442
• 1363381-92-3

• MDL： MFCD22393911
• Inchi： 1S/C5H11NO2/c7-4-5(8)1-2-6-3-5/h6-8H,1-4H2
• InChI Key： IEVFAEYHOYSFTH-UHFFFAOYSA-N
• SMILES： OC1(CO)CNCC1

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(hydroxymethyl)pyrrolidin-3-ol

Introduction to 3-(hydroxymethyl)pyrrolidin-3-ol (CAS No. 1363381-92-3)

3-(hydroxymethyl)pyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1363381-92-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol features a pyrrolidine core substituted with a hydroxymethyl group at the 3-position, making it a versatile intermediate in the development of various pharmacologically active molecules. The unique structural motif of this compound has garnered attention for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents targeting neurological and metabolic disorders.

The hydroxymethyl functionality in 3-(hydroxymethyl)pyrrolidin-3-ol serves as a critical handle for further chemical modifications, enabling the synthesis of more complex derivatives. This property has been exploited in multiple synthetic pathways, where it acts as a precursor for the formation of ethers, esters, and other functionalized pyrrolidine derivatives. Such modifications are essential for enhancing the solubility, bioavailability, and metabolic stability of drug candidates.

In recent years, 3-(hydroxymethyl)pyrrolidin-3-ol has been extensively studied for its role in the synthesis of molecules with potential neuroprotective and anti-inflammatory properties. Preliminary research suggests that derivatives of this compound may interact with specific enzyme targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyrrolidine ring itself is a common scaffold in many bioactive molecules, known for its ability to mimic natural amino acid structures and thereby facilitate favorable interactions with biological targets.

The pharmacological relevance of 3-(hydroxymethyl)pyrrolidin-3-ol has also been explored in the context of metabolic disorders. Studies indicate that certain analogs of this compound exhibit inhibitory effects on key enzymes involved in glucose metabolism and lipid biosynthesis. These findings have opened new avenues for developing treatments targeting type 2 diabetes and dyslipidemia. The hydroxymethyl group plays a pivotal role in modulating the pharmacokinetic profile of these derivatives, influencing their absorption, distribution, metabolism, and excretion (ADME) properties.

From a synthetic chemistry perspective, 3-(hydroxymethyl)pyrrolidin-3-ol serves as an excellent building block for constructing more intricate molecular architectures. Its reactivity allows for facile functionalization at multiple positions, enabling the creation of libraries of compounds for high-throughput screening. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to generate novel analogs with enhanced biological activity.

The growing interest in 3-(hydroxymethyl)pyrrolidin-3-ol is also driven by its potential applications in drug discovery beyond traditional small-molecule therapeutics. Researchers are exploring its use in the development of biologics and peptide mimetics, where its structural features contribute to improved binding affinity and selectivity. The compound's ability to undergo controlled derivatization makes it a valuable asset in medicinal chemistry pipelines aimed at identifying next-generation therapeutics.

Recent advancements in computational chemistry have further enhanced the utility of 3-(hydroxymethyl)pyrrolidin-3-ol as a starting point for drug design. Molecular modeling studies have revealed insights into its interactions with biological targets, providing critical guidance for optimizing lead compounds. These computational approaches complement experimental efforts, accelerating the discovery process by predicting structural modifications that could improve pharmacological efficacy.

The industrial significance of 3-(hydroxymethyl)pyrrolidin-3-ol is underscored by its increasing demand in pharmaceutical research and development. Companies specializing in fine chemicals have incorporated this compound into their catalogues to meet the growing needs of academic institutions and biotechnology firms. Its availability as a high-purity reagent ensures that researchers can reliably incorporate it into synthetic schemes without compromising on quality or yield.

Looking ahead, the future prospects for 3-(hydroxymethyl)pyrrolidin-3-ol are promising, with ongoing research expected to uncover new therapeutic applications and synthetic methodologies. The integration of artificial intelligence (AI) into drug discovery workflows is likely to amplify its utility by enabling faster screening and optimization processes. As our understanding of biological systems continues to evolve, compounds like 3-(hydroxymethyl)pyrrolidin-3-ol will remain at the forefront of innovation in medicinal chemistry.